4-(2,3-dimethylphenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide

• IUPAC Name: 4-(2,3-dimethylphenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C20H25N3OS/c1-15-5-4-6-19(16(15)2)22-11-13-23(14-12-22)20(25)21-17-7-9-18(24-3)10-8-17/h4-10H,11-14H2,1-3H3,(H,21,25)
• InChI Key: QUYZGPVWNYWIHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=S)NC3=CC=C(C=C3)OC)C
• Molecular Formula: C20H25N3OS
• Molecular Weight: 355.5 g/mol

Description

4-(2,3-dimethylphenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide is a synthetic organic compound that belongs to the class of piperazine derivatives. These compounds are known for their diverse pharmacological activities and are often studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2,3-dimethylphenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide typically involves the reaction of 2,3-dimethylphenylamine with 4-methoxyphenyl isothiocyanate in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified using column chromatography.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as recrystallization or distillation.

Chemical Reactions Analysis

Types of Reactions

4-(2,3-dimethylphenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the piperazine ring can be modified with different substituents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid at room temperature.

Reduction: Lithium aluminum hydride in dry ether at reflux temperature.

Substitution: Alkyl halides in the presence of a base like sodium hydride in dimethylformamide.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted piperazine derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(2,3-dimethylphenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses.

Comparison with Similar Compounds

Similar Compounds

• 4-(2,3-dimethylphenyl)piperazine-1-carbothioamide
• N-(4-methoxyphenyl)piperazine-1-carbothioamide
• 4-(2,3-dimethylphenyl)-N-phenylpiperazine-1-carbothioamide

Uniqueness

4-(2,3-dimethylphenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide is unique due to the presence of both 2,3-dimethylphenyl and 4-methoxyphenyl groups. These substituents can significantly influence the compound’s chemical and biological properties, making it distinct from other similar compounds.